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Compound of Interest

Compound Name: 4-Chloro-3'-nitrobenzophenone

CAS No.: 62810-38-2

Cat. No.: B1606137 Get Quote

Executive Summary & Scientific Context
4-Chloro-3'-nitrobenzophenone (CAS: 56107-02-9) is a functionalized benzophenone

derivative frequently used as a photo-initiator intermediate or a building block in pharmaceutical

synthesis.

From a disposal perspective, this compound presents a dual-hazard profile:

Halogenated Content: The chlorine atom at the 4-position mandates that this waste be

segregated from non-halogenated organics. Failure to do so contaminates bulk waste

streams, preventing fuel-blending disposal and requiring costly high-temperature incineration

to prevent dioxin formation.

Nitro-Aromatic Functionality: The 3'-nitro group introduces thermal sensitivity. While stable

under standard conditions, it poses a risk of runaway exothermic decomposition if

inadvertently mixed with strong reducing agents (e.g., hydrides, active metals) or strong

bases in a waste container.

This guide outlines a self-validating workflow to ensure compliance with RCRA standards and

laboratory safety best practices.
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Before initiating disposal, verify the material's state. The following data summarizes the primary

hazards associated with the pure solid.

Parameter Specification Operational Implication

CAS Number 56107-02-9
Use for waste manifesting.[1]

[2][3]

Physical State Solid (Yellow/Orange Powder)

Dust explosion risk if

aerosolized; requires

respiratory protection during

transfer.

GHS Classification
Skin Irrit. 2 (H315), Eye Irrit.[4]

2A (H319), STOT SE 3 (H335)

Standard irritant protocols

apply.

Chemical Compatibility
Incompatible: Strong bases,

Strong reducing agents

CRITICAL: Do not commingle

with hydride wastes (e.g.,

LiAlH4, NaBH4).

RCRA Status
Non-listed (typically);

Characteristic Waste

Treat as Halogenated Organic

Waste.

Mandatory PPE (Personal Protective Equipment)
Nitrile Gloves: Double-gloving recommended if handling solutions.

Safety Goggles: Tightly fitting side shields.

Lab Coat: Flame-resistant (Nomex/cotton blend) preferred due to organic solvent context.

Respiratory: Use a fume hood. If handling bulk powder (>100g) outside a hood, an N95 or

P100 respirator is required.

Pre-Disposal Validation (The "Gatekeeper" Step)
To ensure the safety of the waste stream, perform this Self-Validating Check before adding the

chemical to any waste container.

pH Check: If the material is in solution, verify pH is between 4 and 10.
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Why? Acidic/Basic waste streams can catalyze hydrolysis or degradation of the nitro

group, pressurizing the drum.

Oxidizer/Reducer Screen: Confirm the receiving waste container does not contain metal

hydrides or strong oxidizers (peroxides).

Why? Nitro compounds can act as oxidizers in the presence of strong reducers, leading to

rapid energy release.

Disposal Workflow Visualization
The following diagram illustrates the decision logic for disposing of 4-Chloro-3'-
nitrobenzophenone.
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START: Waste Assessment

Determine Physical State

Pure Solid / Precipitate

Solid

Dissolved in Solvent

Solution

Double Bag in Polyethylene
Label: 'Toxic Solid - Halogenated'

Solid Waste Pail
(Incineration)

Check Solvent Type

Halogenated Waste Stream
(Contains DCM, Chloroform, etc.)

If solvent is Halogenated
OR >1% Halogen content

Even if solvent is Non-Halo
(Compound adds Cl)

Non-Halogenated Stream
(Acetone, MeOH, etc.)

Click to download full resolution via product page

Figure 1: Decision tree for segregating halogenated nitro-aromatic waste. Note that because

the compound itself contains chlorine, it renders any solution "Halogenated" for disposal

purposes.

Step-by-Step Operational Procedures
Scenario A: Disposal of Pure Solid (Reagent/Old Stock)
Objective: Dispose of expired or excess solid 4-Chloro-3'-nitrobenzophenone.
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Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar or a dedicated

solid waste pail.

Primary Containment: Do not pour loose powder directly into a large drum.

Transfer the solid into a clear zip-lock bag or the original container (if compatible).

Seal the bag/container tightly to prevent dust generation.

Labeling: Apply a hazardous waste tag.

Chemical Name: Write "4-Chloro-3'-nitrobenzophenone".

Constituents: 100%.

Hazard Checkboxes: Mark "Toxic" and "Irritant".

Secondary Containment: Place the sealed bag into the lab's Solid Hazardous Waste drum.

Note: Ensure this drum is destined for incineration, not landfill.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
Objective: Dispose of mother liquors or reaction solvents containing the compound.[5]

Segregation Rule: Because the solute contains Chlorine, the entire solution is technically

classified as halogenated waste.

Scientific Logic: Even if dissolved in Acetone (non-halogenated), the presence of the

organochloride prevents the waste from being used in standard fuel blending programs. It

must be incinerated at higher temperatures to destroy the C-Cl bond safely [1].

Solvent Compatibility:

Ensure the solvent is compatible with the waste container (e.g., do not put DCM solutions

in standard LDPE carboys; use HDPE or Glass).
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Transfer:

Pour into the Halogenated Organic Waste carboy (typically the "Red Can" or designated

halogenated line).

Leave 10% headspace in the container to allow for vapor expansion.

Documentation:

On the waste log, list "4-Chloro-3'-nitrobenzophenone" as a trace constituent.

Crucial: Do not simply write "Organic Solvents." List the solute to alert disposal teams to

the presence of nitro-aromatics.

Emergency Procedures
Accidental Spills (Solid)

Isolate: Evacuate the immediate area of unnecessary personnel.

PPE: Don N95 mask, goggles, and gloves.

Cleanup:

Do not dry sweep vigorously (generates dust).

Cover the spill with wet paper towels or use a HEPA-filtered vacuum dedicated to chemical

cleanup.

Scoop material into a waste bag.

Wipe the surface with an acetone-dampened towel, followed by soap and water.

Accidental Spills (Liquid)
Ventilate: Increase air exchange (open fume hood sashes fully if safe, or open windows).

Absorb: Use vermiculite, sand, or commercial solvent absorbent pads.
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Avoid: Do not use sawdust or paper towels for large nitro-aromatic spills if the solvent is

oxidizable, though for this specific compound, standard absorbents are generally safe.

Disposal: Collect absorbent material as Halogenated Solid Waste.

Storage and Stability
Conditions: Store in a cool, dry place away from light (benzophenones are photo-active).

Shelf Life: Re-test purity after 2 years.

Segregation: Keep separate from:

Strong Oxidizers (Nitric acid, Peroxides).

Strong Bases (Sodium Hydroxide, Potassium tert-butoxide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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